![molecular formula C10H20ClNO B13564877 (2-Aminospiro[3.5]nonan-7-yl)methanol hydrochloride](/img/structure/B13564877.png)
(2-Aminospiro[3.5]nonan-7-yl)methanol hydrochloride
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Description
(2-Aminospiro[35]nonan-7-yl)methanol hydrochloride is a chemical compound with the molecular formula C10H19NO·HCl It is a spiro compound, which means it contains a unique structure where two rings are connected through a single atom
Properties
Molecular Formula |
C10H20ClNO |
|---|---|
Molecular Weight |
205.72 g/mol |
IUPAC Name |
(2-aminospiro[3.5]nonan-7-yl)methanol;hydrochloride |
InChI |
InChI=1S/C10H19NO.ClH/c11-9-5-10(6-9)3-1-8(7-12)2-4-10;/h8-9,12H,1-7,11H2;1H |
InChI Key |
KVKQITCXOXESKV-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(CCC1CO)CC(C2)N.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Aminospiro[3.5]nonan-7-yl)methanol hydrochloride typically involves the reaction of a spirocyclic ketone with an amine under reductive amination conditions. The process generally includes the following steps:
Formation of the Spirocyclic Ketone: This can be achieved through a cyclization reaction involving a suitable precursor.
Reductive Amination: The spirocyclic ketone is reacted with an amine (such as ammonia or a primary amine) in the presence of a reducing agent like sodium cyanoborohydride or hydrogen gas with a catalyst.
Industrial Production Methods
Industrial production of (2-Aminospiro[3.5]nonan-7-yl)methanol hydrochloride may involve large-scale batch or continuous flow processes. The key steps include:
Bulk Synthesis of Precursors: Large quantities of the spirocyclic ketone and amine are prepared.
Reductive Amination in Large Reactors: The reaction is carried out in industrial reactors with precise control over temperature, pressure, and reagent concentrations to ensure high yield and purity.
Purification: The product is purified through crystallization or chromatography to obtain the hydrochloride salt.
Chemical Reactions Analysis
Types of Reactions
(2-Aminospiro[3.5]nonan-7-yl)methanol hydrochloride can undergo various chemical reactions, including:
Oxidation: The alcohol group can be oxidized to a ketone or aldehyde using oxidizing agents like PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate).
Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.
Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides, ureas, or other derivatives.
Common Reagents and Conditions
Oxidation: PCC, KMnO4, or other oxidizing agents.
Reduction: Sodium borohydride, lithium aluminum hydride, or catalytic hydrogenation.
Substitution: Acyl chlorides, isocyanates, or other electrophiles.
Major Products Formed
Oxidation: Formation of spirocyclic ketones or aldehydes.
Reduction: Formation of reduced spirocyclic alcohols or amines.
Substitution: Formation of amides, ureas, or other substituted derivatives.
Scientific Research Applications
(2-Aminospiro[3.5]nonan-7-yl)methanol hydrochloride has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules and spirocyclic compounds.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of (2-Aminospiro[3.5]nonan-7-yl)methanol hydrochloride depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways and targets can vary, but the compound’s unique structure allows it to fit into specific binding sites, influencing biological processes.
Comparison with Similar Compounds
Similar Compounds
- (2-Aminospiro[3.5]nonan-2-yl)methanol hydrochloride
- (7-Azaspiro[3.5]nonan-2-yl)methanol hydrochloride
- (2-Oxaspiro[3.5]nonan-7-yl)methanamine hydrochloride
Uniqueness
(2-Aminospiro[35]nonan-7-yl)methanol hydrochloride is unique due to its specific spirocyclic structure and the presence of both amine and alcohol functional groups
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